Cas no 129589-71-5 ((2,5-Difluoro-phenyl)-carbaMic acid tert-butyl ester)

• Product Name: (2,5-Difluoro-phenyl)-carbaMic acid tert-butyl ester
• CAS No: 129589-71-5
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5526982
• Update Time: 2025-11-01

(2,5-Difluoro-phenyl)-carbaMic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2,5-Difluoro-phenyl)-carbaMic acid tert-butyl ester

• Inchi： 1S/C11H13F2NO2/c1-11(2,3)16-10(15)14-9-6-7(12)4-5-8(9)13/h4-6H,1-3H3,(H,14,15)
• InChI Key： GYGIJXBUYRDFKK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(F)=CC=C1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on (2,5-Difluoro-phenyl)-carbaMic acid tert-butyl ester

Comprehensive Overview of (2,5-Difluoro-phenyl)-carbamic acid tert-butyl ester (CAS No. 129589-71-5)

The compound (2,5-Difluoro-phenyl)-carbamic acid tert-butyl ester (CAS No. 129589-71-5) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. This molecule features a tert-butyl ester group attached to a 2,5-difluorophenyl scaffold, making it a valuable intermediate in synthetic chemistry. Its unique structural properties have garnered attention in drug discovery, particularly in the development of enzyme inhibitors and bioactive probes.

In recent years, the demand for fluorinated compounds like 129589-71-5 has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in targeted therapeutics, especially in oncology and neurology. The presence of fluorine atoms in the aromatic ring improves lipophilicity, a critical factor in drug design. This aligns with the growing trend of precision medicine, where molecular specificity is paramount.

From a synthetic perspective, (2,5-Difluoro-phenyl)-carbamic acid tert-butyl ester serves as a versatile building block for peptide coupling and protecting group strategies. Its tert-butyloxycarbonyl (Boc) group is widely used in solid-phase peptide synthesis (SPPS), a technique pivotal in producing biopharmaceuticals. The compound’s stability under acidic conditions makes it ideal for multi-step organic synthesis, addressing challenges in high-throughput screening workflows.

Environmental and regulatory considerations are also shaping the discourse around 129589-71-5. With the rise of green chemistry, scientists are investigating eco-friendly methods to synthesize such fluorinated intermediates. Questions like "How to optimize yield in carbamate synthesis?" or "What are the alternatives to traditional protecting groups?" frequently appear in academic forums and patent literature, reflecting the compound’s relevance in sustainable science.

Analytical characterization of (2,5-Difluoro-phenyl)-carbamic acid tert-butyl ester typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, which are crucial for GMP compliance in pharmaceutical manufacturing. The compound’s CAS registry number (129589-71-5) facilitates precise tracking in global chemical databases, aiding in intellectual property management.

Market trends indicate rising interest in custom synthesis services for 129589-71-5, driven by its utility in small-molecule drug development. Companies specializing in contract research often highlight its role in lead optimization campaigns. Additionally, its compatibility with automated synthesis platforms positions it as a key player in the digital transformation of chemical R&D.

In conclusion, (2,5-Difluoro-phenyl)-carbamic acid tert-butyl ester exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span from medicinal chemistry to material science, making it a focal point for interdisciplinary research. As the scientific community continues to explore fluorine chemistry, compounds like 129589-71-5 will remain at the forefront of cutting-edge discoveries.